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rac Mono(2-ethyl-5-oxohexyl)

Phthalate-d4

Cat. No.: B126623 Get Quote

An In-depth Technical Guide to rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4

This guide provides a comprehensive overview of rac Mono(2-ethyl-5-oxohexyl) Phthalate-
d4 (MEOHP-d4), a deuterated internal standard crucial for the accurate quantification of its

non-labeled counterpart, Mono(2-ethyl-5-oxohexyl) phthalate (MEOHP). MEOHP is a

secondary oxidative metabolite of the ubiquitous plasticizer Di(2-ethylhexyl) phthalate (DEHP)

[1][2][3][4][5][6]. Given the widespread human exposure to DEHP and its association with

various health concerns, precise measurement of its metabolites is essential for researchers,

scientists, and drug development professionals in the fields of toxicology, environmental health,

and endocrinology.

Core Compound Data
The deuterated standard, MEOHP-d4, is chemically identical to MEOHP except for the

substitution of four hydrogen atoms with deuterium on the phthalate ring. This isotopic labeling

results in a higher molecular weight, allowing it to be distinguished from the native analyte by

mass spectrometry while ensuring it behaves similarly during sample preparation and

chromatographic separation[7].

Table 1: Physicochemical Properties of rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4
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Property Value

CAS Number 679789-44-7[8][9]

Molecular Formula C₁₆H₁₆D₄O₅[8][9]

Molecular Weight 296.35 g/mol [7][8][9][10][11]

Alternate Names
1,2-Benzene-3,4,5,6-d4-dicarboxylic Acid

Mono(2-ethyl-5-oxohexyl) Ester[8][9]

Purity >95% (typically analyzed by HPLC)[7][10]

Storage Temperature -20°C[7][10]

Physical Format Neat[7][10]

Experimental Protocols
The primary application of MEOHP-d4 is as an internal standard in isotope dilution mass

spectrometry methods for the quantification of MEOHP in biological matrices like urine and

serum. Below is a representative protocol for the analysis of MEOHP in human urine using

online solid-phase extraction coupled with liquid chromatography-tandem mass spectrometry

(SPE-LC-MS/MS).

Protocol: Quantification of MEOHP in Human Urine by
Online SPE-LC-MS/MS
This protocol synthesizes common methodologies described in the literature for the analysis of

phthalate metabolites in biological samples[11][12][13][14][15][16][17].

1. Sample Preparation and Enzymatic Hydrolysis:

Thaw frozen human urine samples at 4°C.

To a 1.5 mL glass vial, add 0.5 mL of urine.

Spike the sample with 5 µL of the internal standard solution (MEOHP-d4, typically at 10 mg/L

in a suitable solvent like methanol) to achieve a known concentration.
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Add 250 µL of an acetate buffer (e.g., 1 M, pH 6.7)[12].

Add 30 µL of β-glucuronidase enzyme (from E. coli, ≥14,000 U/mL) to deconjugate the

glucuronidated metabolites of MEOHP, which are the predominant form in urine[4][12].

Vortex the mixture gently and incubate at 37°C for 90 minutes on a shaker[12].

Terminate the enzymatic reaction by adding 1 mL of a phosphate buffer (e.g., 1.2 M, pH 2.7)

[12].

Centrifuge the sample to pellet any precipitates before analysis.

2. Online Solid-Phase Extraction (SPE):

SPE Cartridge: Use a suitable SPE cartridge, such as a polymeric reversed-phase sorbent

(e.g., Oasis Prime HLB)[12][18].

Loading: The prepared sample is automatically loaded onto the SPE cartridge.

Washing: The cartridge is washed with water (e.g., 3 x 0.5 mL) to remove salts and other

polar interferences[12].

Elution: The retained analytes (MEOHP and MEOHP-d4) are eluted from the SPE cartridge

directly onto the analytical LC column using the initial LC mobile phase conditions[11].

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

System: An ultra-high-performance liquid chromatography (UHPLC) system[12].

Column: A reverse-phase C18 column (e.g., 100 x 2.1 mm, 2.7 µm) is commonly used[19].

Mobile Phase A: Water with 0.05% acetic acid[11].

Mobile Phase B: Acetonitrile with 0.05% acetic acid[11].
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Gradient: A non-linear gradient is employed, starting with a higher percentage of aqueous

phase and ramping up to a high percentage of organic phase to elute the analytes. For

example: 40% B to 100% B over several minutes[11].

Flow Rate: 0.4 mL/min[12].

Column Temperature: 40°C[12].

Tandem Mass Spectrometry (MS/MS):

System: A triple-quadrupole mass spectrometer[12].

Ionization Mode: Electrospray Ionization (ESI) in negative ion mode[12].

Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity[12]. Specific precursor-to-product ion transitions are monitored for both MEOHP

and MEOHP-d4.

Typical Settings: Electrospray voltage: -3.5 kV; Source temperature: 150°C; Desolvation

temperature: 250°C[12].

4. Data Analysis and Quantification:

A calibration curve is constructed by analyzing standards containing known concentrations of

MEOHP and a fixed concentration of MEOHP-d4.

The concentration of MEOHP in the unknown samples is determined by calculating the ratio

of the peak area of the native analyte to the peak area of the deuterated internal standard

and comparing this ratio to the calibration curve. This isotope dilution method corrects for

any analyte loss during sample preparation and for matrix effects during ionization[7].

Biological Effects & Signaling Pathways
While MEOHP-d4 is used for analytical purposes, the biological effects are studied using the

non-deuterated MEOHP or its primary metabolite precursor, Mono(2-ethylhexyl) phthalate

(MEHP). Studies on MEHP are highly relevant as it shares structural similarity and biological

activity with MEOHP. Phthalate metabolites are known endocrine disruptors and can influence

various cellular signaling pathways.
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Inflammatory Signaling in Macrophages
MEHP has been shown to induce an inflammatory response and differentiation in

macrophages. This process involves the activation of distinct signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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